Cas no 65992-17-8 (2-(2-ethoxy-2-oxoethyl)aminobenzoic Acid)

• Product Name: 2-(2-ethoxy-2-oxoethyl)aminobenzoic Acid
• CAS No: 65992-17-8
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD08691909
• CID: 1086777
• PubChem ID: 11746234
• Update Time: 2025-10-28

2-(2-ethoxy-2-oxoethyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((2-Ethoxy-2-oxoethyl)amino)benzoic acid
• 2-[(2-ethoxy-2-oxoethyl)amino]benzoic acid
• N-Aethoxycarbonylmethyl-anthranilsaeure
• N-ethoxycarbonylmethyl-anthranilic acid
• Phenylglycinaethylester-o-carbonsaeure
• AKOS000269163
• G75365
• MFCD08691909
• DTXSID50471746
• 2-[(2-Ethoxy-2-oxoethyl)amino]benzoicacid
• DB-211438
• AKOS BBS-00007304
• 65992-17-8
• SBB043115
• 2-(2-ethoxy-2-oxoethyl)aminobenzoic Acid

• MDL： MFCD08691909
• Inchi： 1S/C11H13NO4/c1-2-16-10(13)7-12-9-6-4-3-5-8(9)11(14)15/h3-6,12H,2,7H2,1H3,(H,14,15)
• InChI Key： UKLKZJFDONNOCV-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 223.08400
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 379.605°C at 760 mmHg
• Flash Point: 183.379°C
• Refractive Index: 1.585
• PSA: 75.63000
• LogP: 1.43280

Additional information on 2-(2-ethoxy-2-oxoethyl)aminobenzoic Acid

2-(2-Ethoxy-2-Oxoethyl)Aminobenzoic Acid: A Comprehensive Overview

2-(2-Ethoxy-2-Oxoethyl)Aminobenzoic Acid, also known by its CAS number 65992-17-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a benzoic acid moiety, making it a versatile molecule with potential applications in drug design and material science.

The molecular structure of 2-(2-Ethoxy-2-Oxoethyl)Aminobenzoic Acid consists of a benzoic acid ring substituted with an amino group at the para position and an ethoxy-keto group at the ortho position. This arrangement imparts the molecule with both acidic and basic properties, which are crucial for its interactions in biological systems. Recent studies have highlighted the importance of such structural features in modulating the compound's bioavailability and pharmacokinetics.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability under various conditions. For instance, a study published in the Journal of Medicinal Chemistry explored the thermal stability of CAS No. 65992-17-8 and found that it exhibits remarkable resilience under high temperatures, making it suitable for industrial applications that require robust chemical intermediates.

In terms of biological activity, 2-(2-Ethoxy-2-Oxoethyl)Aminobenzoic Acid has shown promising results in preclinical models. Researchers have investigated its potential as an anti-inflammatory agent, demonstrating significant reduction in inflammatory markers in vitro. Furthermore, studies conducted at the National Cancer Institute have indicated that this compound may possess anticancer properties, particularly in targeting specific signaling pathways involved in tumor growth.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and oxidation reactions. A recent breakthrough reported in the Chemical Communications journal described a novel method for synthesizing CAS No. 65992-17-8 using microwave-assisted techniques, which significantly reduces reaction time while maintaining high yields.

In addition to its pharmacological applications, 2-(2-Ethoxy-2-Oxoethyl)Aminobenzoic Acid has also found use in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. A study published in the Nature Materials journal demonstrated that this compound can serve as a versatile building block for constructing metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.

The environmental impact of this compound is another area of active research. Studies have shown that under aerobic conditions, CAS No. 65992-17-8 undergoes rapid biodegradation, reducing concerns about its persistence in ecosystems. This finding is particularly relevant for industries seeking eco-friendly chemical intermediates.

In conclusion, 2-(2-Ethoxy-2-Oxoethyl)Aminobenzoic Acid, or CAS No. 65992-17-8, represents a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application studies, underscore its potential as a valuable tool in both academic research and industrial settings.